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Compound of Interest

Compound Name: BMS-794833

cat. No.: B606251

BMS-794833 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the solubility, handling, and application of BMS-794833, a potent
inhibitor of c-Met and VEGFR2.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: What is the best solvent for dissolving BMS-794833 for in vitro studies?

Al: The recommended solvent for preparing stock solutions of BMS-794833 for in vitro
experiments is Dimethyl Sulfoxide (DMSO).[1][2][3][4][5][6] The compound is highly soluble in
DMSO, with reported concentrations ranging from 17 mg/mL to over 100 mg/mL.[1][2][3][5] For
cell-based assays, a common practice is to prepare a concentrated stock solution in DMSO
(e.g., 10 mM) and then dilute it further with the appropriate cell culture medium to the desired
final concentration.[1][4]

Q2: 1 am observing precipitation or low solubility of BMS-794833 in DMSO. What could be the

cause?

A2: If you are experiencing solubility issues in DMSO, the most likely cause is the presence of
moisture. DMSO is hygroscopic, meaning it readily absorbs moisture from the air, which can
significantly reduce the solubility of compounds like BMS-794833.[1][2] Always use fresh,
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anhydrous, or newly opened DMSO to prepare your stock solutions.[1][2] If solubility issues
persist, gentle warming to 37°C or brief sonication can help facilitate dissolution.[6]

Q3: Is BMS-794833 soluble in aqueous solutions like water or PBS?

A3: No, BMS-794833 is practically insoluble in water and ethanol.[1][4][5] Direct dissolution in
aqueous buffers like PBS is not recommended and will likely result in precipitation. For cell
culture experiments, a high-concentration DMSO stock must first be prepared and then diluted
to the final working concentration in your aqueous culture medium.

Q4: How should | prepare BMS-794833 for in vivo animal studies?

A4: Direct injection of a DMSO stock solution is not suitable for in vivo studies. A specific
formulation using co-solvents is required. A common method involves a multi-step procedure:

« First, dissolve the compound in DMSO to create a concentrated stock.
e Sequentially add and mix co-solvents such as PEG300 and Tween-80.

e Finally, add a saline or aqueous solution to reach the desired final volume and concentration.
[1][2] It is crucial to prepare this working solution freshly on the day of use.[2]

Q5: How should I store the solid compound and my DMSO stock solutions?
AS5:

» Solid Powder: Store the lyophilized powder at -20°C for long-term stability (up to 3-4 years).
[11[2][3]

e Stock Solutions: Aliquot your DMSO stock solution into single-use vials to avoid repeated
freeze-thaw cycles.[1][5] Store these aliquots at -80°C for up to 1-2 years or at -20°C for up
to 1 month.[1][2][5]

Solubility Data

The following table summarizes the solubility of BMS-794833 in various solvents based on
available data.
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Concentration

Molar

Solvent Concentration Notes
(mg/mL)
(mM)

Highly soluble. Use of
fresh, anhydrous

DMSO =100 mg/mL[2] 213.29 mM[2] DMSO is critical as
moisture can reduce
solubility.[1][2]

94 mg/mL[1][4] 200.49 mM[1][4]

85 mg/mL[5] 181.29 mM[5]

17 mg/mL][3] ~36.26 mM

DMF 17 mg/mL[3] ~36.26 mM

Water Insoluble[1][5]

Ethanol Insoluble[1][5]

Molecular Weight of BMS-794833: 468.84 g/mol [1][2][3]

Experimental Protocols

Protocol 1: Preparation of Stock Solution for In Vitro

Assays

o Objective: To prepare a 10 mM stock solution of BMS-794833 in DMSO.

e Materials: BMS-794833 powder, anhydrous DMSO.

e Procedure:

o Calculate the required mass of BMS-794833 for your desired volume. For 1 mL of a 10

mM solution, you will need 4.69 mg.

o Add the calculated amount of BMS-794833 to a sterile microcentrifuge tube.
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o Add the corresponding volume of anhydrous DMSO.

o Vortex thoroughly until the solid is completely dissolved. Gentle warming or sonication
may be applied if needed.

o Aliquot the stock solution into single-use tubes and store at -80°C.

Protocol 2: Preparation of Working Solution for In Vivo
Administration

» Objective: To prepare a clear, injectable solution for animal dosing (e.g., = 2.5 mg/mL).[2]
e Materials: BMS-794833, DMSO, PEG300, Tween-80, Saline.

e Procedure (Example Formulation: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline):[2]

[¢]

Prepare a concentrated stock solution of BMS-794833 in DMSO (e.g., 25 mg/mL).

[e]

To prepare 1 mL of the final formulation, begin with 100 uL of the DMSO stock solution.

o

Add 400 pL of PEG300 and mix until the solution is clear.

o

Add 50 pL of Tween-80 and mix again until clear.

[¢]

Add 450 L of saline to bring the total volume to 1 mL. Mix thoroughly.

[¢]

This protocol should yield a clear solution with a solubility of at least 2.5 mg/mL.[2] Use
this formulation immediately after preparation.[2]

Visualizations
Signaling Pathway Inhibition

BMS-794833 is a potent, ATP-competitive inhibitor of the c-Met and VEGFR2 receptor tyrosine
kinases.[1][5][7] It also shows inhibitory activity against Ron, Axl, and FIt3.[1][3] By blocking
these receptors, it disrupts downstream signaling cascades involved in cell proliferation,
survival, and angiogenesis, such as the PI3K/Akt and Ras pathways.[8][9][10]
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Caption: BMS-794833 inhibits c-Met and VEGFR2 signaling pathways.

Troubleshooting Workflow for Solubility Issues

If you encounter problems dissolving BMS-794833, follow this logical workflow to identify and

solve the issue.
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Start: BMS-794833
Precipitation Observed

Is the solvent
anhydrous/fresh DMSO?

No

Action: Use a new,
an unopened bottle of
anhydrous DMSO.

Is the target
concentration within the
reported solubility range?

No

Action: Lower the target
concentration or prepare a
more dilute stock solution.

Have you tried gentle
warming (37°C) or
brief sonication?

No Yes

Action: Gently warm and/or End: Problem Persists.
sonicate the solution briefly Consult compound supplier's
to aid dissolution. technical support.

End: Compound Dissolved
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Caption: Troubleshooting workflow for BMS-794833 solubility issues.
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In Vitro Experimental Workflow

This diagram outlines a typical workflow for using BMS-794833 in a cell-based proliferation
assay.

1. Prepare 10 mM Stock 2. Seed Cells (e.g., GTL-16)
Solution in Anhydrous DMSO in 96-well Plates

l

4. Dilute Stock Solution 3. Incubate Cells
in Culture Medium to ('e 24 hours)
Final Concentrations 9

N/

5. Add BMS-794833 Working
Solution to Cells

l

6. Incubate with Compound
(e.g., 72 hours)

7. Perform Viability Assay
(e.g., MTS Assay)

8. Analyze Data and
Calculate IC50

Click to download full resolution via product page

Caption: General workflow for an in vitro cell proliferation assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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